Cas no 1806897-94-8 (Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate
• CAS No: 1806897-94-8
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4917472
• Update Time: 2025-10-28

Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate
• Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate

• Inchi： 1S/C8H7F2NO4/c1-15-8(14)5-6(13)3(7(9)10)2-4(12)11-5/h2,7,13H,1H3,(H,11,12)
• InChI Key： KCFQSODERZNOFJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(=O)OC)=C1O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6

Additional information on Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate

Research Brief on Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate (CAS: 1806897-94-8)

Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate (CAS: 1806897-94-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and dihydroxypyridine moieties, exhibits promising potential as a building block for the development of new therapeutic agents. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a candidate for further investigation in drug discovery and development.

The synthesis of Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate involves a multi-step process that includes the introduction of the difluoromethyl group and subsequent esterification. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in medicinal chemistry. The compound's stability under various physiological conditions has also been a focal point of recent studies, as it influences its pharmacokinetic and pharmacodynamic profiles.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential utility in the development of anti-inflammatory drugs. Additionally, its structural features make it a valuable scaffold for the design of inhibitors targeting specific protein-protein interactions, which are often implicated in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have further elucidated the binding mechanisms of Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate with various biological targets. Molecular docking studies have revealed favorable interactions with active sites of target proteins, providing a rationale for its observed bioactivity. These findings are supported by experimental data, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have confirmed the compound's three-dimensional structure and binding conformations.

Despite these promising results, challenges remain in the development of Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.

In conclusion, Methyl 4-(difluoromethyl)-3,6-dihydroxypyridine-2-carboxylate represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should aim to explore its full therapeutic potential, optimize its pharmacokinetic properties, and evaluate its safety and efficacy in preclinical models. The continued investigation of this compound may pave the way for the development of novel treatments for a range of diseases.